(Z)-But-2-enedioic acid;(3S)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine
(Z)-But-2-enedioic acid;(3S)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine
Brand Name:
Vulcanchem
CAS No.:
116817-86-8
VCID:
VC0128859
InChI:
InChI=1S/C18H19NOS.C4H4O4/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;5-3(6)1-2-4(7)8/h2-10,13,17,19H,11-12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t17-;/m0./s1
SMILES:
CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32.C(=CC(=O)O)C(=O)O
Molecular Formula:
C22H23NO5S
Molecular Weight:
413.5 g/mol
(Z)-But-2-enedioic acid;(3S)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine
CAS No.: 116817-86-8
Reference Standards
VCID: VC0128859
Molecular Formula: C22H23NO5S
Molecular Weight: 413.5 g/mol
| CAS No. | 116817-86-8 |
|---|---|
| Product Name | (Z)-But-2-enedioic acid;(3S)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine |
| Molecular Formula | C22H23NO5S |
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | (Z)-but-2-enedioic acid;(3S)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine |
| Standard InChI | InChI=1S/C18H19NOS.C4H4O4/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;5-3(6)1-2-4(7)8/h2-10,13,17,19H,11-12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t17-;/m0./s1 |
| Standard InChIKey | SJYDFHDOQMMHJX-HNUXRKMMSA-N |
| Isomeric SMILES | CNCC[C@@H](C1=CC=CS1)OC2=CC=CC3=CC=CC=C32.C(=C\C(=O)O)\C(=O)O |
| SMILES | CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32.C(=CC(=O)O)C(=O)O |
| Synonyms | (γS)-N-Methyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine Maleate; (+)-(S)-N-Methyl-γ-(1-naphthyloxy)-2-thiophenepropylamine Maleate; LY-248686 Maleate; (S)-N-methyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine (Z)-2-Butenedioate |
| PubChem Compound | 23649462 |
| Last Modified | Nov 11 2021 |
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